Cas no 2383666-98-4 (2-{(tert-butoxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid)
2-{(tert-butoxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(tert-butoxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid
- 2-{[(tert-butoxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid
- 2383666-98-4
- EN300-1071902
-
- Inchi: 1S/C13H19NO4S/c1-13(2,3)18-12(17)14(9-11(15)16)7-6-10-5-4-8-19-10/h4-5,8H,6-7,9H2,1-3H3,(H,15,16)
- InChI Key: VBWIDDLQNJQTJK-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CCN(CC(=O)O)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 285.10347926g/mol
- Monoisotopic Mass: 285.10347926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 95.1Ų
2-{(tert-butoxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1071902-0.05g |
2-{[(tert-butoxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid |
2383666-98-4 | 95% | 0.05g |
$455.0 | 2023-10-28 | |
| Enamine | EN300-1071902-0.1g |
2-{[(tert-butoxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid |
2383666-98-4 | 95% | 0.1g |
$476.0 | 2023-10-28 | |
| Enamine | EN300-1071902-0.25g |
2-{[(tert-butoxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid |
2383666-98-4 | 95% | 0.25g |
$498.0 | 2023-10-28 | |
| Enamine | EN300-1071902-0.5g |
2-{[(tert-butoxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid |
2383666-98-4 | 95% | 0.5g |
$520.0 | 2023-10-28 | |
| Enamine | EN300-1071902-1.0g |
2-{[(tert-butoxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid |
2383666-98-4 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-1071902-2.5g |
2-{[(tert-butoxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid |
2383666-98-4 | 95% | 2.5g |
$1063.0 | 2023-10-28 | |
| Enamine | EN300-1071902-5.0g |
2-{[(tert-butoxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid |
2383666-98-4 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-1071902-10.0g |
2-{[(tert-butoxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid |
2383666-98-4 | 10g |
$2884.0 | 2023-05-25 | ||
| Enamine | EN300-1071902-1g |
2-{[(tert-butoxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid |
2383666-98-4 | 95% | 1g |
$541.0 | 2023-10-28 | |
| Enamine | EN300-1071902-5g |
2-{[(tert-butoxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid |
2383666-98-4 | 95% | 5g |
$1572.0 | 2023-10-28 |
2-{(tert-butoxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-{(tert-butoxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid
Professional Introduction to 2-{(tert-butoxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic Acid (CAS No. 2383666-98-4)
2-{(tert-butoxy)carbonyl}2-(thiophen-2-yl)ethylamino}acetic acid, identified by its CAS number 2383666-98-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for various biological applications, particularly in the development of novel therapeutic agents. The structural features of this molecule, including its incorporation of a thiophene ring and a tert-butoxy carbonyl group, contribute to its unique chemical and biological characteristics.
The thiophen-2-yl moiety in the molecular structure of 2-{(tert-butoxy)carbonyl}2-(thiophen-2-yl)ethylamino}acetic acid plays a crucial role in its reactivity and interaction with biological targets. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of this heterocyclic ring enhances the compound's ability to interact with enzymes and receptors, making it a valuable scaffold for drug design.
Furthermore, the (tert-butoxy)carbonyl group in the molecule serves as a protecting group for the amino function. This group is commonly used in peptide synthesis to prevent unwanted side reactions and ensure the stability of the amino group during chemical modifications. The protection-deprotection strategy is a fundamental technique in organic synthesis and plays a critical role in the development of complex molecules such as peptides and proteins.
Recent research has highlighted the potential of 2-{(tert-butoxy)carbonyl}2-(thiophen-2-yl)ethylamino}acetic acid as a precursor in the synthesis of bioactive peptides and small molecules. Studies have demonstrated its utility in constructing peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. These peptidomimetics have shown promise in various therapeutic areas, including cancer treatment, inflammation modulation, and neurodegenerative diseases.
The acetic acid moiety at the end of the molecule provides a carboxylic acid functional group, which can participate in various chemical reactions such as esterification, amidation, and conjugation with other biomolecules. This functional group is essential for linking the compound to other pharmacophores or for further derivatization to enhance its biological activity.
In the context of drug discovery, 2-{(tert-butoxy)carbonyl}2-(thiophen-2-yl)ethylamino}acetic acid has been explored as a lead compound for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for further optimization through medicinal chemistry approaches. By modifying specific parts of the molecule, researchers can fine-tune its biological activity and selectivity, leading to more effective and safer drugs.
One notable application of this compound is in the field of protease inhibition. Proteases are enzymes that play critical roles in various physiological processes, including blood clotting, inflammation, and cell signaling. Inhibiting these enzymes has been a major focus in drug development due to their involvement in numerous diseases. The structural features of 2-{(tert-butoxy)carbonyl}2-(thiophen-2-yl)ethylamino}acetic acid make it a potential inhibitor for certain proteases, particularly those containing thiophene-based substrates or inhibitors.
Another area where this compound shows promise is in the development of anti-inflammatory agents. Chronic inflammation is associated with various diseases such as arthritis, cardiovascular disease, and cancer. Developing new anti-inflammatory drugs that target specific inflammatory pathways is crucial for managing these conditions. The thiophen-2-yl group in 2-{(tert-butoxy)carbonyl}2-(thiophen-2-yl)ethylamino}acetic acid has been shown to interact with inflammatory mediators and modulate inflammatory responses.
The use of computational methods has also been instrumental in understanding the potential biological activity of 2-{(tert-butoxy)carbonyl}2-(thiophen-2-yl)ethylamino}acetic acid. Molecular docking studies have been conducted to predict how this compound interacts with target proteins such as enzymes and receptors. These studies provide valuable insights into its mechanism of action and help guide further optimization efforts.
In conclusion, 2-{(tert-butoxy)carbonyl}2-(thiophen-2-yl)ethylamino}acetic acid (CAS No. 2383666-98-4) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for synthesizing bioactive molecules such as peptidomimetics and protease inhibitors. Ongoing research continues to explore its applications in various therapeutic areas, highlighting its importance as a building block for novel therapeutic agents.
2383666-98-4 (2-{(tert-butoxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)